Cas no 342023-89-6 (Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)
342023-89-6 structure
Product Name:Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
CAS No:342023-89-6
MF:C12H13N3O2
MW:231.250522375107
CID:2136433
Update Time:2023-08-04
Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
- DIJJLPYYRDYVKE-UHFFFAOYSA-N
- ethyl 3-methyl-1-(2-pyridyl)-1H-pyrazole-4-carboxylate
- 3-methyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid ethyl ester
- Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
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- Inchi: 1S/C12H13N3O2/c1-3-17-12(16)10-8-15(14-9(10)2)11-6-4-5-7-13-11/h4-8H,3H2,1-2H3
- InChI Key: DIJJLPYYRDYVKE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN(C2C=CC=CN=2)N=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 273
- Topological Polar Surface Area: 57
Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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